Cas no 1181388-10-2 (5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde
• CAS No: 1181388-10-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5691748
• PubChem ID: 62128259
• Update Time: 2023-10-13

5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1181388-10-2
• EN300-738237
• AKOS011408389
• 5-(3,5-dimethylpiperidin-1-yl)furan-2-carbaldehyde
• 2-Furancarboxaldehyde, 5-(3,5-dimethyl-1-piperidinyl)-
• 5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde

• Inchi： 1S/C12H17NO2/c1-9-5-10(2)7-13(6-9)12-4-3-11(8-14)15-12/h3-4,8-10H,5-7H2,1-2H3
• InChI Key： MUSPAQKWCUXHMO-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 336.9±27.0 °C(Predicted)
• pka: 1?+-.0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines